1-Piperazinecarboxylic acid, 4-[2-[2-(1H-pyrazol-3-yl)phenoxy]ethyl]-, 1,1-dimethylethyl ester

• CAS No.: 1227954-41-7
• Molecular Formula: C20H28N4O3
• Molecular Weight: 372.5 g/mol
• IUPAC Name: tert-butyl 4-[2-[2-(1H-pyrazol-5-yl)phenoxy]ethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C20H28N4O3/c1-20(2,3)27-19(25)24-12-10-23(11-13-24)14-15-26-18-7-5-4-6-16(18)17-8-9-21-22-17/h4-9H,10-15H2,1-3H3,(H,21,22)
• InChI Key: WIIVJZGREVFEIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCOC2=CC=CC=C2C3=CC=NN3

Description

This compound is a piperazine derivative featuring a tert-butyl ester group and a phenoxyethyl substituent with a pyrazol-3-yl moiety at the ortho position of the phenyl ring. Its structure integrates a piperazine core, a tert-butyl carbamate group, and a pyrazole-containing aryloxyethyl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Piperazinecarboxylic acid, 4-[2-[2-(1H-pyrazol-3-yl)phenoxy]ethyl]-, 1,1-dimethylethyl ester typically involves multiple steps. One common method includes the reaction of 1H-pyrazole-3-carboxylic acid with 2-(2-bromoethyl)phenol to form an intermediate, which is then reacted with 1,1-dimethylethyl piperazinecarboxylate under specific conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and purity, often involving automated systems and stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

1-Piperazinecarboxylic acid, 4-[2-[2-(1H-pyrazol-3-yl)phenoxy]ethyl]-, 1,1-dimethylethyl ester can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the phenoxyethyl group, using reagents like sodium hydroxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous solution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, reduction may produce alcohols, and substitution can result in various substituted derivatives .

Scientific Research Applications

1-Piperazinecarboxylic acid, 4-[2-[2-(1H-pyrazol-3-yl)phenoxy]ethyl]-, 1,1-dimethylethyl ester has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Piperazinecarboxylic acid, 4-[2-[2-(1H-pyrazol-3-yl)phenoxy]ethyl]-, 1,1-dimethylethyl ester involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural analogs and their properties:

Compound Name / CAS No.	Substituent on Piperazine	Molecular Formula	Molecular Weight (g/mol)	Key Properties
Target Compound (hypothetical)	2-(2-(1H-pyrazol-3-yl)phenoxy)ethyl	C20H26N4O3*	~378.5	Tert-butyl ester; pyrazole-phenoxyethyl side chain enhances aromatic interactions .
401566-78-7	3-Methyl-1-phenyl-1H-pyrazol-5-yl	C19H26N4O2	342.4	Acute toxicity (H302), skin/eye irritation (H315/H319); stable under storage.
635723-33-0	4-Chloro-3-(phenylmethyl)imidazo[4,5-c]pyridin-2-yl	C22H26ClN5O2	427.9	Chloroimidazopyridine group; likely higher molecular weight and target affinity.
1216410-07-9	2-(4-Ethoxycarbonylphenoxy)ethyl	C20H30N2O5	378.5	Ethoxycarbonylphenoxy group; tert-butyl ester improves stability.
385.30g/mol (Apollo Scientific)	3-Bromophenoxyethyl	C18H25BrN2O3	385.3	Bromine substituent increases reactivity; potential halogen bonding effects.
C23H30N4O3 (Ethyl ester)	4-(1H-pyrazol-3-yl)phenoxybutyl	C23H30N4O3	410.5	Ethyl ester and longer butyl chain may reduce metabolic stability vs. tert-butyl.

*Hypothetical molecular formula based on structural analysis.

Toxicity and Stability

• 401566-78-7: Classified as harmful if swallowed (H302) and causes skin/eye irritation (H315/H319).
• Target Compound: While toxicity data are unavailable, the pyrazole-phenoxyethyl group may introduce similar risks due to aromatic and heterocyclic motifs. Tert-butyl esters generally enhance stability, reducing hydrolysis risks compared to ethyl esters .
• Brominated Analog (385.30g/mol) : Bromine increases molecular weight and may elevate environmental persistence. Reactivity with nucleophiles could pose handling risks .

Biological Activity

1-Piperazinecarboxylic acid derivatives, particularly those incorporating pyrazole moieties, have garnered attention for their diverse biological activities. This article focuses on the compound 1-Piperazinecarboxylic acid, 4-[2-[2-(1H-pyrazol-3-yl)phenoxy]ethyl]-, 1,1-dimethylethyl ester (CAS Number: 2206737-05-3), exploring its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes a piperazine ring linked to a pyrazole-containing phenoxyethyl group. Below is a summary of its chemical properties:

Property	Value
Molecular Formula	C₃₄H₄₉N₇O₃
Molecular Weight	571.8 g/mol
Density	1.178 ± 0.06 g/cm³
Boiling Point	676.0 ± 65.0 °C
Melting Point	Not Available

Anxiolytic Effects

Research has indicated that derivatives of piperazine with pyrazole substituents exhibit significant anxiolytic-like activity. For instance, a related compound, LQFM008 (4-(1-phenyl-1H-pyrazol-4-ylmethyl)-piperazine-1-carboxylic acid ethyl ester), demonstrated notable anxiolytic effects in behavioral tests such as the elevated plus maze and light-dark box tests. The anxiolytic activity was found to be mediated through serotonergic pathways, particularly involving the 5-HT(1A) receptor .

Neuropharmacological Studies

In various studies, piperazine derivatives have been shown to influence neuropharmacological activities, including antidepressant effects. For example, LQFM104 exhibited both anxiolytic and antidepressant-like properties in mouse models. The behavioral tests indicated increased time spent in the center of the open field test and reduced immobility in forced swimming and tail suspension tests, suggesting these effects are also mediated via serotonergic mechanisms .

The biological activity of this compound appears to be closely linked to its interaction with neurotransmitter systems:

• Serotonergic System : The anxiolytic effects are likely due to modulation of serotonin receptors (5-HT receptors), particularly the 5-HT(1A) subtype.
• Dopaminergic Pathways : Some studies suggest that piperazine derivatives may also affect dopaminergic pathways, contributing to their antidepressant properties.

Case Studies

Several case studies highlight the potential applications of this compound:

• Anxiety Disorders : In a controlled study involving mice, LQFM008 was administered at varying doses, revealing a dose-dependent anxiolytic effect that was reversed by specific receptor antagonists.
• Depression Models : Another study focused on LQFM104 showed promising results in reducing depressive-like behavior in mice without affecting locomotor activity, indicating a potential for therapeutic use in mood disorders.